Cas no 1261648-81-0 (1-(5-Bromo-2-iodo-phenyl)-ethanone)

1-(5-Bromo-2-iodo-phenyl)-ethanone structure
1261648-81-0 structure
Product Name:1-(5-Bromo-2-iodo-phenyl)-ethanone
CAS No:1261648-81-0
MF:C8H6BrIO
MW:324.94
CID:2093281
PubChem ID:91809565
Update Time:2024-11-02

1-(5-Bromo-2-iodo-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-2-iodophenyl)ethanone
    • 1-(5-Bromo-2-iodo-phenyl)-ethanone
    • 5'-BROMO-2'-IODOACETOPHENONE
    • 2'-Iodo-5'-bromoacetophenone
    • CID 91809565
    • 1-(5-Bromo-2-iodophenyl)ethan-1-one
    • Ethanone, 1-(5-bromo-2-iodophenyl)-
    • SCHEMBL22288347
    • DB-420744
    • MFCD18391613
    • 1261648-81-0
    • F87046
    • MDL: MFCD18391613
    • Inchi: 1S/C8H6BrIO/c1-5(11)7-4-6(9)2-3-8(7)10/h2-4H,1H3
    • InChI Key: KXTYYQSRAGKUSX-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1C(C)=O)Br

Computed Properties

  • Exact Mass: 323.86467g/mol
  • Monoisotopic Mass: 323.86467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.9

1-(5-Bromo-2-iodo-phenyl)-ethanone Pricemore >>

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abcr
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